Cas no 76002-40-9 (Phosphine oxide, (1-cyclohexen-1-ylmethyl)diphenyl-)

• Product Name: Phosphine oxide, (1-cyclohexen-1-ylmethyl)diphenyl-
• CAS No: 76002-40-9
• MF: C₁₉H₂₁OP
• MW: 296.343206167221
• CID: 538617
• PubChem ID: 11781432
• Update Time: 2025-04-19

Phosphine oxide, (1-cyclohexen-1-ylmethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (1-cyclohexen-1-ylmethyl)diphenyl-
• [cyclohexen-1-ylmethyl(phenyl)phosphoryl]benzene
• 76002-40-9
• DTXSID50472516

• Inchi： 1S/C19H21OP/c20-21(18-12-6-2-7-13-18,19-14-8-3-9-15-19)16-17-10-4-1-5-11-17/h2-3,6-10,12-15H,1,4-5,11,16H2
• InChI Key： TZZCGENGUHIUKQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1=CCCCC1)=O

Computed Properties

• Exact Mass: 296.13313
• Monoisotopic Mass: 296.133002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07